Cas no 53774-87-1 (2,8-dibenzyl-1-methylcyclooctanol)

• Product Name: 2,8-dibenzyl-1-methylcyclooctanol
• CAS No: 53774-87-1
• MF: C₂₃H₃₀O
• MW: 322.483706951141
• CID: 1585560
• PubChem ID: 135249
• Update Time: 2025-04-21

2,8-dibenzyl-1-methylcyclooctanol Chemical and Physical Properties

Names and Identifiers

• 2,8-dibenzyl-1-methylcyclooctanol
• 1-Methyl-2,8-bis(phenylmethyl)cyclooctanol
• 1-Methyl-2,8-dibenzylcyclooctanol
• Cyclooctanol, 1-methyl-2,8-bis(phenylmethyl)-
• 2,8-dibenzyl-1-methylcyclooctan-1-ol
• 53774-87-1
• DTXSID90968549

• Inchi： 1S/C23H30O/c1-23(24)21(17-19-11-5-2-6-12-19)15-9-4-10-16-22(23)18-20-13-7-3-8-14-20/h2-3,5-8,11-14,21-22,24H,4,9-10,15-18H2,1H3
• InChI Key： XQCWKGCMGQQQHJ-UHFFFAOYSA-N
• SMILES： OC1(C)C(CC2C=CC=CC=2)CCCCCC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 322.2298
• Monoisotopic Mass: 322.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23